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Compound of Interest

Compound Name: 6-Methoxytricin

Cat. No.: B15576225

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly detailing the therapeutic applications of 6-
Methoxytricin is limited. This guide synthesizes available information on 6-Methoxytricin and
leverages data from structurally related and well-researched polymethoxyflavones (PMFs) to
provide a comprehensive overview of its potential pharmacological activities. The data
presented for related PMFs should be considered representative of the compound class and
may not be directly transferable to 6-Methoxytricin.

Executive Summary

6-Methoxytricin is a naturally occurring polymethoxyflavone (PMF), a class of bioactive
compounds predominantly found in citrus peels.[1] PMFs are recognized for their enhanced
metabolic stability and bioavailability compared to their hydroxylated flavonoid counterparts,
making them attractive candidates for therapeutic development.[1] This technical guide
explores the potential therapeutic applications of 6-Methoxytricin, drawing upon the broader
knowledge of PMFs in the areas of anti-inflammatory, neuroprotective, anti-cancer, and
metabolic regulatory effects. The primary mechanisms of action for this class of compounds
involve the modulation of key cellular signaling pathways, including NF-kB and MAPK, which
are central to inflammation and cellular proliferation.[2][3]

Chemical Properties

e |[UPAC Name: 5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-6-methoxychromen-4-one
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Synonyms: 4',5,7-Trihydroxy-3',5',6-trimethoxyflavone
CAS Number: 76015-42-4
Molecular Formula: C1sH160s

Molecular Weight: 360.3 g/mol

Potential Therapeutic Applications and Mechanisms
of Action

The therapeutic potential of 6-Methoxytricin is inferred from the activities of the broader PMF

class, which has demonstrated efficacy in various preclinical models.

Anti-inflammatory Activity

PMFs are potent anti-inflammatory agents. Their mechanism primarily involves the suppression

of pro-inflammatory mediators and the modulation of key signaling cascades in immune cells

like macrophages.

Mechanism of Action:

Inhibition of Inflammatory Mediators: PMFs have been shown to inhibit the production of
nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated
macrophages.[4] They also reduce the expression of inducible nitric oxide synthase (iNOS)
and cyclooxygenase-2 (COX-2), enzymes responsible for the synthesis of NO and
prostaglandins, respectively.[5]

Downregulation of Pro-inflammatory Cytokines: This class of compounds significantly
suppresses the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha
(TNF-0), interleukin-6 (IL-6), and interleukin-1p3 (IL-13).[5][6]

Modulation of Signaling Pathways: The anti-inflammatory effects of PMFs are largely
attributed to their ability to inhibit the Nuclear Factor-kappa B (NF-kB) signaling pathway.[3]
By preventing the degradation of IkBa, PMFs block the nuclear translocation of the p65
subunit of NF-kB, thereby inhibiting the transcription of pro-inflammatory genes. Additionally,

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15576225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9855034/
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.963662/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.963662/full
https://www.researchgate.net/publication/329746751_Anti-inflammatory_effects_of_polymethoxyflavones_from_citrus_peels_a_review
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901578/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PMFs can modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, which also
plays a crucial role in the inflammatory response.[3]

Signaling Pathway: NF-kB Inhibition by Polymethoxyflavones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Methoxytricin: A Technical Guide to its Therapeutic
Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576225#potential-therapeutic-applications-of-6-
methoxytricin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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